Cas no 949378-10-3 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide
• CAS No: 949378-10-3
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 6537249
• PubChem ID: 8084872
• Update Time: 2025-07-02

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z90711575
• EN300-26588680
• 949378-10-3
• AKOS034681779
• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide

• Inchi： 1S/C17H21N3O2S/c1-11-15(12(2)19-17(18-11)23-4)9-10-16(21)20-13-5-7-14(22-3)8-6-13/h5-8H,9-10H2,1-4H3,(H,20,21)
• InChI Key： OIAWSORHHDYAAV-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.4Ų

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide

Introduction to 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide (CAS No. 949378-10-3)

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 949378-10-3, has garnered attention due to its structural features and its perceived role in the development of novel therapeutic agents. The molecular framework of this compound includes a pyrimidine core, which is a common motif in many biologically active molecules, particularly those targeting metabolic pathways and cellular signaling cascades.

The presence of multiple functional groups, such as the methylsulfanyl substituent and the 4-methoxyphenyl moiety, contributes to the compound's unique chemical properties. These groups not only influence its solubility and stability but also play a crucial role in its interactions with biological targets. The pyrimidine ring itself is known for its ability to mimic natural nucleobases, making it a valuable component in the design of nucleoside analogs and other antiviral or anticancer agents.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate enzyme activity and cellular processes. The structure of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide suggests that it may have inhibitory effects on various enzymes involved in critical biological pathways. For instance, the pyrimidine core could interact with enzymes such as kinases or phosphodiesterases, which are often implicated in diseases like cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of the pyrimidine scaffold with the methylsulfanyl and 4-methoxyphenyl groups creates a versatile platform for further chemical modifications. Researchers can explore various derivatives to optimize potency, selectivity, and pharmacokinetic properties. This flexibility makes 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide a valuable starting point for the development of novel therapeutics.

The compound's relevance is further underscored by recent advancements in computational chemistry and drug design methodologies. High-throughput screening (HTS) and virtual screening techniques have enabled researchers to rapidly identify promising candidates for further investigation. The structural features of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide make it an attractive candidate for these approaches, as it can be easily screened against large libraries of biological targets.

In addition to its potential as a lead compound, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide may also serve as an important tool for mechanistic studies. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into disease mechanisms and develop more effective treatment strategies. This information can be particularly valuable in personalized medicine approaches, where drugs are tailored to individual patient profiles.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and functional groups requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency. Techniques such as transition metal-catalyzed reactions and flow chemistry have opened new avenues for the synthesis of heterocyclic compounds like 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit desirable properties such as good oral bioavailability and low toxicity. These characteristics are crucial for any drug candidate intended for clinical use. Further preclinical studies are needed to fully assess its potential therapeutic applications and to identify any potential side effects or adverse reactions.

The impact of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide extends beyond academic research. Pharmaceutical companies are increasingly investing in innovative drug discovery programs that leverage cutting-edge technologies and interdisciplinary collaboration. This compound represents a promising example of how basic research can lead to tangible breakthroughs in medicine. Its development could ultimately benefit patients suffering from various diseases by providing them with new treatment options.

In conclusion, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-methoxyphenyl)propanamide (CAS No. 949378-10-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and improving patient care.